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In the fast-paced world of drug discovery and development, the ability to efficiently generate
accurate and reproducible research data is paramount. PidPort, a cloud-based digital
pathology platform, offers a suite of powerful annotation tools designed to streamline the
analysis of whole slide images (WSIs) and facilitate the generation of robust quantitative data
for research applications. These tools empower researchers, scientists, and drug development
professionals to unlock critical insights from pathological specimens, accelerating the journey
from preclinical research to clinical application.

PidPort's intuitive interface and advanced functionalities, including Al-powered analytics,
provide a comprehensive solution for managing, annotating, and analyzing digital pathology
images. The platform's annotation capabilities are central to its utility in research, enabling the
precise identification and quantification of key histological features. This, in turn, allows for the
generation of high-quality, structured data suitable for training artificial intelligence models,
validating biomarkers, and assessing therapeutic efficacy.

This document provides detailed application notes and protocols for leveraging PidPort's
annotation tools for research data generation, with a focus on oncology and drug development.
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Application Notes

The annotation tools within the PidPort platform are instrumental in the development of artificial
intelligence (Al) models for pathological diagnosis and analysis. By enabling precise
delineation and classification of various tissue types and cellular features on whole slide
images (WSIs), researchers can generate the high-quality, annotated datasets required for
training and validating deep learning algorithms.

A key application is the development of Al models for cancer diagnosis and grading. For
instance, in a study focused on prostate cancer, PidPort's annotation tools were utilized to
classify prostate adenocarcinoma on core needle biopsy WSIs into "indolent” (suitable for
active surveillance) and "aggressive" (requiring definitive therapy) categories. This
classification was based on the Gleason scoring system, a critical prognostic indicator.

The performance of the resulting Al model demonstrates the power of high-quality annotated
data in training accurate diagnostic tools. The model achieved a high level of accuracy in
distinguishing between indolent and aggressive prostate cancer, showcasing the potential of
this technology to assist pathologists in making critical treatment decisions.

Quantitative Data Summary

The following table summarizes the performance of an Al model developed using data
annotated within the PidPort platform for the classification of prostate adenocarcinoma.

Performance Metric Indolent Classification Aggressive Classification

ROC-AUC 0.846 0.980

This data is derived from a study on the classification of prostate adenocarcinoma using deep
learning models trained on annotated whole slide images.[1][2]

Experimental Protocols

The generation of high-quality research data using PidPort's annotation tools involves a
systematic workflow. The following protocols outline the key steps for annotating WSiIs for the
development of a pathology Al model.
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Protocol 1: Annotation of Histopathological Features for
Al Model Training

Objective: To create a dataset of annotated WSiIs for training a deep learning model to classify
specific pathological features (e.g., tumor regions, cell types).

Materials:

» Whole Slide Images (WSIs) of tissue specimens (e.g., formalin-fixed, paraffin-embedded
tissue sections stained with hematoxylin and eosin - H&E)

» PidPort cloud-based digital pathology platform
» Workstation with a high-resolution monitor
Procedure:

o Case and Image Selection:

o Select a cohort of cases with definitive pathological diagnoses relevant to the research
guestion.

o Upload the corresponding WSis to the PidPort platform. For the prostate cancer study, a
dataset of 1300 core needle biopsy WSIs was utilized for training.[1][2]

e Annotation by Pathologists:

o

Experienced pathologists access the WSIs through the PidPort viewer.

o Utilizing PidPort's drawing and annotation tools, pathologists manually delineate regions of
interest (ROIs) on the WSis.

o For the prostate cancer model, annotations were made to identify and classify Gleason
patterns 3, 4, and 5 of adenocarcinoma.[3]

o Each annotation is assigned a specific label corresponding to the pathological feature
(e.g., "Gleason Pattern 3," "Tumor Stroma,"” "Normal Epithelium").
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o Weakly Supervised Learning Approach (Optional but Recommended):

o In cases with large datasets, a weakly supervised learning approach can be employed to
expedite the annotation process.

o Initially, pathologists provide slide-level labels (e.g., "indolent,"” "aggressive") without
detailed annotations.

o The Al model is first trained on these slide-level labels to identify potential regions of
interest.

o Pathologists then review and refine the Al-suggested annotations using PidPort's tools,
significantly reducing the manual annotation workload.

e Data Curation and Quality Control:

o A second pathologist or a quality control team reviews a subset of the annotated slides to
ensure consistency and accuracy of the annotations.

o Any discrepancies are resolved through consensus.
o Export of Annotated Data:

o The annotated data, including the image coordinates of the delineated regions and their
corresponding labels, is exported from the PidPort platform.

o This structured data is then used as the ground truth for training and validating the deep
learning model.

Visualizing the Research Workflow

The following diagrams illustrate the key workflows in utilizing PidPort for research data
generation and Al model development.
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Caption: Experimental workflow for Al model development using PidPort.
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Caption: Logical flow of the annotation process within the PidPort platform.

By providing a robust and user-friendly environment for the annotation of digital pathology
images, PidPort empowers research teams to generate the high-quality, structured data
necessary to drive innovation in drug discovery and development. The ability to create large,
accurately annotated datasets is a critical step in harnessing the power of artificial intelligence
to unlock new frontiers in medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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